![molecular formula C13H14N2O B8723851 6,7-dihydro-2-(4-methoxyphenyl)-5H-Pyrrolo[1,2-a]imidazole](/img/structure/B8723851.png)
6,7-dihydro-2-(4-methoxyphenyl)-5H-Pyrrolo[1,2-a]imidazole
Cat. No. B8723851
M. Wt: 214.26 g/mol
InChI Key: WOYRQBRHXBCHHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05145858
Procedure details
To a solution of 6.8 g (29.7 mmoles) of 2-bromo-4'-methoxyacetophenone in 50 ml of CHCl3 was added a solution of 5 g (59.4 mmoles) of 2-iminopyrrolidine in 30 ml of CHCl3 with chilling. After 4 hours of stirring at 25° C., the solvent was removed in vacuo. The residue was dissolved in water, the pH adjusted to 2.5 and the solution heated on a steam bath under argon atmosphere for 8 hours. The cooled solution was adjusted to pH 6. The resulting precipitate was filtered, washed with water and dried in vacuo to afford the titled compound, mp 116°-117° C.
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]([C:5]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][CH:6]=1)=O.[NH:13]=[C:14]1[CH2:18][CH2:17][CH2:16][NH:15]1>C(Cl)(Cl)Cl>[CH3:12][O:11][C:8]1[CH:9]=[CH:10][C:5]([C:3]2[N:13]=[C:14]3[CH2:18][CH2:17][CH2:16][N:15]3[CH:2]=2)=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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6.8 g
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Type
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reactant
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Smiles
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BrCC(=O)C1=CC=C(C=C1)OC
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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N=C1NCCC1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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Details
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After 4 hours of stirring at 25° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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with chilling
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in water
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the solution heated on a steam bath under argon atmosphere for 8 hours
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Duration
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8 h
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate was filtered
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
